Cas no 793674-54-1 ((2-chloro-5-methyl-phenyl)-acetic acid amide)

• Product Name: (2-chloro-5-methyl-phenyl)-acetic acid amide
• CAS No: 793674-54-1
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 2103012
• Update Time: 2023-11-18

(2-chloro-5-methyl-phenyl)-acetic acid amide Chemical and Physical Properties

Names and Identifiers

• (2-chloro-5-methyl-phenyl)-acetic acid amide
• CID 129415948
• Benzeneacetamide, 2-chloro-5-methyl-

• Inchi： 1S/C9H10ClNO/c1-6-2-3-8(10)7(4-6)5-9(11)12/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： XXZUGXKCEFKYKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 43.1